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Compound of Interest

Compound Name: L-Talitol

Cat. No.: B1222340 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of L-Talitol, a sugar alcohol with

potential applications in pharmaceutical and research settings. This document outlines its

chemical properties, synthesis, and analytical methodologies, catering to researchers,

scientists, and professionals in drug development.

CAS Number: 60660-58-4 Molecular Formula: C₆H₁₄O₆

Core Chemical and Physical Properties
L-Talitol, a hexitol, is a sugar alcohol that is an epimer of other common polyols such as

mannitol and sorbitol. Its distinct stereochemistry imparts unique physical and chemical

characteristics relevant to its biological activity and application.

Property Value Reference

CAS Number 60660-58-4

Molecular Formula C₆H₁₄O₆

Molecular Weight 182.17 g/mol

Appearance
White to off-white powder or

crystals

Solubility Soluble in water
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Synthesis of L-Talitol
The synthesis of L-Talitol can be achieved through the reduction of L-talose. While specific,

detailed industrial-scale protocols are proprietary, a common laboratory-scale method involves

catalytic hydrogenation.

Experimental Protocol: Catalytic Hydrogenation of L-
Talose
Objective: To synthesize L-Talitol by the reduction of the aldehyde group of L-talose.

Materials:

L-talose

Deionized water

Raney Nickel or Palladium on Carbon (Pd/C) catalyst

Hydrogen gas (H₂)

High-pressure reactor (autoclave)

Filtration apparatus (e.g., Celite bed)

Rotary evaporator

Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

Dissolution: Dissolve a known quantity of L-talose in deionized water within the high-

pressure reactor.

Catalyst Addition: Carefully add the Raney Nickel or Pd/C catalyst to the solution. The

catalyst loading is typically 5-10% by weight of the starting sugar.
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Hydrogenation: Seal the reactor and purge it with nitrogen gas to remove any oxygen.

Subsequently, pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50-100

atm).

Reaction: Heat the mixture to a specified temperature (e.g., 100-150 °C) with continuous

stirring. The reaction is typically monitored by measuring hydrogen uptake.

Cooling and Filtration: Once the reaction is complete, cool the reactor to room temperature

and carefully vent the excess hydrogen. Filter the reaction mixture through a bed of Celite to

remove the catalyst.

Purification: Concentrate the filtrate using a rotary evaporator to obtain the crude L-Talitol.
Further purify the product by recrystallization from a suitable solvent system, such as an

ethanol/water mixture, to yield pure L-Talitol crystals.

Drying: Dry the purified crystals under vacuum.
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Caption: Workflow for the synthesis of L-Talitol via catalytic hydrogenation.

Potential Signaling Pathway Interactions
While the specific signaling pathways directly modulated by L-Talitol are not yet extensively

characterized in publicly available literature, polyols can sometimes influence cellular

processes. One area of interest for novel sugar derivatives is their potential interaction with

pattern recognition receptors, such as Toll-like receptors (TLRs), which are crucial in the innate

immune response.
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TLRs recognize pathogen-associated molecular patterns (PAMPs) and damage-associated

molecular patterns (DAMPs), initiating signaling cascades that lead to the activation of

transcription factors like NF-κB and the production of inflammatory cytokines. The MyD88-

dependent pathway is a central signaling route for most TLRs.
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To cite this document: BenchChem. [L-Talitol: A Technical Overview for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222340#l-talitol-cas-number-and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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